Cas no 2680780-10-1 (1-(pyridin-2-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid)

1-(Pyridin-2-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid is a heterocyclic compound featuring a pyrazole core functionalized with a pyridinyl group and a trifluoroacetamido substituent. The carboxylic acid moiety enhances its utility as a versatile intermediate in medicinal chemistry and agrochemical synthesis. The presence of the electron-withdrawing trifluoroacetamido group may improve metabolic stability and binding affinity in target interactions. This compound is particularly valuable for researchers developing enzyme inhibitors or receptor modulators due to its structural diversity and potential for further derivatization. Its well-defined reactivity profile makes it suitable for coupling reactions, enabling the construction of more complex molecular architectures.
1-(pyridin-2-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid structure
2680780-10-1 structure
Product Name:1-(pyridin-2-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid
CAS No:2680780-10-1
MF:C11H7F3N4O3
MW:300.193492174149
CID:5633547
PubChem ID:165926666
Update Time:2025-05-21

1-(pyridin-2-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(pyridin-2-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid
    • EN300-28290204
    • 2680780-10-1
    • Inchi: 1S/C11H7F3N4O3/c12-11(13,14)10(21)17-8-6(9(19)20)5-16-18(8)7-3-1-2-4-15-7/h1-5H,(H,17,21)(H,19,20)
    • InChI Key: XDXKERFMIWGGCZ-UHFFFAOYSA-N
    • SMILES: FC(C(NC1=C(C(=O)O)C=NN1C1C=CC=CN=1)=O)(F)F

Computed Properties

  • Exact Mass: 300.04702458g/mol
  • Monoisotopic Mass: 300.04702458g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 418
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 97.1Ų

1-(pyridin-2-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid Pricemore >>

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Additional information on 1-(pyridin-2-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid

1-(Pyridin-2-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic Acid: A Comprehensive Overview

The compound with CAS No 2680780-10-1, known as 1-(pyridin-2-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The pyrazole ring serves as a central structural motif, with substituents at positions 1 and 5 contributing to its unique chemical properties.

Recent studies have highlighted the antitumor activity of this compound, particularly in targeting specific signaling pathways involved in cancer progression. Researchers have demonstrated that 1-(pyridin-2-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid exhibits potent inhibitory effects on key enzymes such as cyclin-dependent kinases (CDKs) and histone deacetylases (HDACs). These findings underscore its potential as a novel chemotherapeutic agent with improved efficacy and reduced toxicity compared to conventional treatments.

The synthesis of this compound involves a multi-step process that incorporates advanced organic chemistry techniques. The pyridine moiety is introduced via a coupling reaction, while the trifluoroacetamide group is appended through a nucleophilic substitution mechanism. The carboxylic acid functionality at position 4 plays a critical role in enhancing the compound's solubility and bioavailability, making it an attractive candidate for further preclinical development.

In terms of structural analysis, the compound exhibits a rigid planar geometry due to the conjugation between the pyridine ring and the pyrazole core. This structural rigidity is believed to contribute to its high binding affinity for target proteins. Computational studies using molecular docking have revealed that 1-(pyridin-2-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid interacts favorably with hydrophobic pockets and hydrogen bonding networks within its target enzymes.

Recent advancements in medicinal chemistry have also explored the potential of this compound as a prodrug or a component of drug delivery systems. Its ability to undergo controlled release under physiological conditions makes it an ideal candidate for targeted therapies. Furthermore, ongoing research is investigating its effects on inflammatory pathways, suggesting its potential application in treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

The pharmacokinetic profile of 1-(pyridin-2-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid has been extensively studied in animal models. Results indicate moderate oral bioavailability with favorable distribution characteristics across various tissues. These properties are advantageous for developing it into an orally administered medication with sustained therapeutic effects.

In conclusion, CAS No 2680780-10-1, or 1-(pyridin-2-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid, represents a promising lead compound in drug discovery efforts. Its unique chemical structure, coupled with its diverse biological activities and favorable pharmacokinetic properties, positions it as a strong candidate for advancing into clinical trials. Continued research into its mechanisms of action and optimization of its therapeutic profile will undoubtedly pave the way for innovative treatments in oncology and beyond.

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